Cas no 46001-09-6 (6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one)
46001-09-6 structure
Product Name:6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one
CAS No:46001-09-6
MF:C8H11N3O
MW:165.192441225052
CID:324627
PubChem ID:135741817
Update Time:2025-04-19
6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one
- 1,5,6,7,8,9-hexahydropyrimido[4,5-d]azepin-4-one
- 4H-Pyrimido[4,5-d]azepin-4-one, 3,5,6,7,8,9-hexahydro-
- 3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one(SALTDATA: 2HCl)
- 3,5,6,7,8,9-hexahydro-pyrimido[4,5-d]azepin-4-one
- 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-ol
- AK-37726
- Ambcb4038407
- ANW-57810
- CTK8B7604
- KB-179360
- SureCN4198092
- 3,5,6,7,8,9-hexahydro-4h-pyrimido[4,5-d]azepin-4-one
- SCHEMBL4198092
- 46001-09-6
- FT-0732309
- EN300-4254252
- 3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one
- 1,5,6,7,8,9-Hexahydro-4H-pyrimido[4,5-d]azepin-4-one
- AKOS006343578
- DTXSID30676979
- 3,5,6,7,8,9-hexahydropyrimido[4,5-d]azepin-4-one
- A7200
- 6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one HCl
- IQNFPZIIHKFPMG-UHFFFAOYSA-N
- 6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one
-
- MDL： MFCD12755767
- Inchi： 1S/C8H11N3O/c12-8-6-1-3-9-4-2-7(6)10-5-11-8/h5,9H,1-4H2,(H,10,11,12)
- InChI Key： IQNFPZIIHKFPMG-UHFFFAOYSA-N
- SMILES： O=C1C2=C(CCNCC2)N=CN1
Computed Properties
- Exact Mass: 165.09000
- Monoisotopic Mass: 165.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 53.5A^2
Experimental Properties
- Density: 1.42
- Refractive Index: 1.692
- PSA: 57.78000
- LogP: -0.21310
6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T222920-10mg |
6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one |
46001-09-6 | 10mg |
$ 180.00 | 2022-06-03 | ||
| TRC | T222920-25mg |
6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one |
46001-09-6 | 25mg |
$ 365.00 | 2022-06-03 | ||
| TRC | T222920-50mg |
6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one |
46001-09-6 | 50mg |
$ 580.00 | 2022-06-03 | ||
| Alichem | A089004892-1g |
6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one |
46001-09-6 | 95% | 1g |
$615.44 | 2023-09-01 | |
| Enamine | EN300-4254252-0.05g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 0.05g |
$335.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-0.1g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 0.1g |
$351.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-0.25g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 0.25g |
$367.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-0.5g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 0.5g |
$383.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-1.0g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 1g |
$399.0 | 2023-05-24 | ||
| Enamine | EN300-4254252-2.5g |
3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one |
46001-09-6 | 2.5g |
$740.0 | 2023-05-24 |
6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
46001-09-6 (6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one) Related Products
- 5661-01-8(5H,6H,7H-cyclopenta[d]pyrimidin-4-ol)
- 21741-39-9(4(3H)-Pyrimidinone,6-cyclopropyl-5-methyl-)
- 103980-63-8(5-ethyl-6-methylpyrimidin-4-ol)
- 124703-79-3(6-ethyl-5-methylpyrimidin-4-ol)
- 103980-67-2(4(3H)-Pyrimidinone,6-methyl-5-pentyl-)
- 103980-65-0(4(3H)-Pyrimidinone,5-hexyl-6-methyl-)
- 103980-61-6(4(3H)-Pyrimidinone,5-dodecyl-6-methyl-)
- 103980-68-3(6-Methyl-5-propyl-4(1H)-pyrimidinone)
- 103980-66-1(4(3H)-Pyrimidinone,6-methyl-5-octyl-)
- 19178-19-9(5,6,7,8-Tetrahydroquinazolin-4-ol)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
